Cas no 82878-63-5 (3,4-Difluoropyridine)

3,4-Difluoropyridine is a fluorinated heterocyclic compound widely used as a versatile building block in pharmaceutical and agrochemical synthesis. Its key advantages include its high reactivity due to the presence of two fluorine atoms at the 3- and 4-positions, enabling selective substitution reactions. The electron-withdrawing nature of the fluorine substituents enhances its utility in cross-coupling and nucleophilic aromatic substitution reactions. This compound exhibits excellent stability and purity, making it suitable for demanding synthetic applications. Its structural features also facilitate the development of bioactive molecules, particularly in medicinal chemistry, where fluorinated pyridines are valued for their metabolic stability and lipophilicity.
3,4-Difluoropyridine structure
3,4-Difluoropyridine structure
Product Name:3,4-Difluoropyridine
CAS No:82878-63-5
MF:C5H3F2N
MW:115.080827951431
MDL:MFCD04114246
CID:60515
PubChem ID:2762927
Update Time:2025-06-07

3,4-Difluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 3,4-Difluoropyridine
    • Pyridine,3,4-difluoro
    • 3,4-Difluoropyridine (ACI)
    • CS-0138973
    • AKOS005063469
    • O10910
    • A850855
    • J-511157
    • Ethyl4-(trifluoromethyl)benzoate
    • JSXCLIYVGKBOOI-UHFFFAOYSA-N
    • 82878-63-5
    • EN300-267208
    • MFCD04114246
    • DTXSID10376581
    • AMY12483
    • AS-50101
    • Pyridine, 3,4-difluoro-
    • FT-0646583
    • 3,4-difluoro pyridine
    • AB18023
    • 3,4-DIFLUROPYRIDINE
    • SCHEMBL3717170
    • DB-081337
    • MDL: MFCD04114246
    • Inchi: 1S/C5H3F2N/c6-4-1-2-8-3-5(4)7/h1-3H
    • InChI Key: JSXCLIYVGKBOOI-UHFFFAOYSA-N
    • SMILES: FC1C(F)=CC=NC=1

Computed Properties

  • Exact Mass: 115.02300
  • Monoisotopic Mass: 115.023
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 76.8
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 12.9A^2
  • XLogP3: 1.1

Experimental Properties

  • Density: 1.263
  • Boiling Point: 105.3℃/760mmHg
  • Flash Point: 17.5°C
  • Refractive Index: 1.446
  • PSA: 12.89000
  • LogP: 1.35980

3,4-Difluoropyridine Security Information

  • Hazard Statement: Toxic
  • Hazardous Material transportation number:UN 1993
  • Hazard Category Code: 10-36/37/38
  • Safety Instruction: S26; S36/37/39; S36/37
  • Hazardous Material Identification: T Xi
  • Risk Phrases:R10; R36/37/38

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3,4-Difluoropyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Tetramethylammonium chloride ,  Potassium fluoride Solvents: Dimethyl sulfoxide ;  2 h, 150 °C
2.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: 1-Octanol ;  6 h, 45 °C
Reference
Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution
Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 2

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  2 h, -75 °C
1.2 Reagents: CFC 113 ;  1 h, -75 °C
2.1 Reagents: Tetramethylammonium chloride ,  Potassium fluoride Solvents: Dimethyl sulfoxide ;  2 h, 150 °C
3.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: 1-Octanol ;  6 h, 45 °C
Reference
Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution
Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 3

Reaction Conditions
1.1 Reagents: Diisopropylamine ,  Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  2 h, -75 °C
1.2 1 h
2.1 Reagents: Hydrazine hydrate (1:1) Solvents: Tetrahydrofuran ;  20 h, 50 °C
3.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  2 h, 25 °C
4.1 Reagents: Manganese oxide (MnO2) Solvents: 1-Octanol ;  45 min, 15 °C → 25 °C
Reference
Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution
Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 4

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Ethanol ;  20 h, reflux
2.1 Reagents: Copper sulfate Solvents: Water ;  2 h, reflux
3.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  2 h, -75 °C
3.2 Reagents: CFC 113 ;  1 h, -75 °C
4.1 Reagents: Tetramethylammonium chloride ,  Potassium fluoride Solvents: Dimethyl sulfoxide ;  2 h, 150 °C
5.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: 1-Octanol ;  6 h, 45 °C
Reference
Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution
Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 5

Reaction Conditions
1.1 Reagents: Triethylsilane Catalysts: (OC-6-43)-[1,3-Bis[2,6-bis(1-methylethyl)phenyl]-1,3-dihydro-2H-imidazol-2-ylide… Solvents: Tetrahydrofuran ;  19.45 h, 343 K
Reference
Catalytic Hydrodefluorination of Aromatic Fluorocarbons by Ruthenium N-Heterocyclic Carbene Complexes
Reade, Steven P.; et al, Journal of the American Chemical Society, 2009, 131(5), 1847-1861

Production Method 6

Reaction Conditions
1.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: 1-Octanol ;  6 h, 45 °C
Reference
Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution
Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 7

Reaction Conditions
1.1 Reagents: Manganese oxide (MnO2) Solvents: 1-Octanol ;  45 min, 15 °C → 25 °C
Reference
Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution
Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 8

Reaction Conditions
1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  2 h, 25 °C
2.1 Reagents: Manganese oxide (MnO2) Solvents: 1-Octanol ;  45 min, 15 °C → 25 °C
Reference
Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution
Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 9

Reaction Conditions
1.1 Reagents: Hydrazine hydrate (1:1) Solvents: Tetrahydrofuran ;  20 h, 50 °C
2.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  2 h, 25 °C
3.1 Reagents: Manganese oxide (MnO2) Solvents: 1-Octanol ;  45 min, 15 °C → 25 °C
Reference
Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution
Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 10

Reaction Conditions
1.1 Reagents: Copper sulfate Solvents: Water ;  2 h, reflux
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  2 h, -75 °C
2.2 Reagents: CFC 113 ;  1 h, -75 °C
3.1 Reagents: Tetramethylammonium chloride ,  Potassium fluoride Solvents: Dimethyl sulfoxide ;  2 h, 150 °C
4.1 Reagents: Ammonium formate Catalysts: Palladium Solvents: 1-Octanol ;  6 h, 45 °C
Reference
Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution
Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 11

Reaction Conditions
1.1 Reagents: Tetramethylammonium chloride ,  Potassium fluoride Solvents: Dimethyl sulfoxide ;  2 h, 150 °C
2.1 Reagents: Diisopropylamine ,  Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  2 h, -75 °C
2.2 1 h
3.1 Reagents: Hydrazine hydrate (1:1) Solvents: Tetrahydrofuran ;  20 h, 50 °C
4.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  2 h, 25 °C
5.1 Reagents: Manganese oxide (MnO2) Solvents: 1-Octanol ;  45 min, 15 °C → 25 °C
Reference
Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution
Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

Production Method 12

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  2 h, -75 °C
1.2 Reagents: CFC 113 ;  1 h, -75 °C
2.1 Reagents: Tetramethylammonium chloride ,  Potassium fluoride Solvents: Dimethyl sulfoxide ;  2 h, 150 °C
3.1 Reagents: Diisopropylamine ,  Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  2 h, -75 °C
3.2 1 h
4.1 Reagents: Hydrazine hydrate (1:1) Solvents: Tetrahydrofuran ;  20 h, 50 °C
5.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ;  2 h, 25 °C
6.1 Reagents: Manganese oxide (MnO2) Solvents: 1-Octanol ;  45 min, 15 °C → 25 °C
Reference
Removal of fluorine from and introduction of fluorine into polyhalopyridines: an exercise in nucleophilic hetarenic substitution
Bobbio, Carla; et al, Chemistry - A European Journal, 2005, 11(6), 1903-1910

3,4-Difluoropyridine Raw materials

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Amadis Chemical Company Limited
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(CAS:82878-63-5)3,4-Difluoropyridine
Order Number:A850855
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:33
Price ($):320.0
Email:sales@amadischem.com
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Amadis Chemical Company Limited
(CAS:82878-63-5)3,4-Difluoropyridine
A850855
Purity:99%
Quantity:1g
Price ($):320.0
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